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This technical guide provides an in-depth overview of the safety data sheet (SDS) for

trioctylphosphine (TOP), a critical reagent in various research and development applications,

including nanoparticle synthesis and as a pharmaceutical intermediate.[1] This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, hazards, handling procedures, and emergency protocols.

Core Safety and Hazard Information
Trioctylphosphine is classified as a hazardous substance, primarily causing severe skin burns

and serious eye damage.[2][3][4][5][6][7] Ingestion can also lead to severe swelling and

damage to the gastrointestinal tract.[5][8] It is crucial to handle this chemical with appropriate

personal protective equipment (PPE) in a well-ventilated area.[2][4]

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

categorizes trioctylphosphine as follows:

Skin Corrosion/Irritation: Category 1B[2][3][4][5][9][10]

Serious Eye Damage/Eye Irritation: Category 1[2][3][4][5][9]
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Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory

system.[5]

The following diagram illustrates the logical flow of the GHS classification for

trioctylphosphine, leading to the assigned hazard statements and pictograms.

Hazard Identification

Hazard Classification

Label Elements

Trioctylphosphine
Properties

Skin Corrosion
Category 1BCauses burns

Serious Eye Damage
Category 1

Risk of serious
damage

GHS05
(Corrosion)

Signal Word:
Danger

H314: Causes severe skin
burns and eye damage

H318: Causes serious
eye damage

Click to download full resolution via product page

GHS Classification Pathway for Trioctylphosphine.
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A thorough understanding of the physical and chemical properties of trioctylphosphine is

essential for its safe handling and use in experimental settings.

Property Value Source

Molecular Formula C₂₄H₅₁P [3][7][11][12]

Molecular Weight 370.64 g/mol [3][7][10][11][12]

Appearance Colorless to pale yellow liquid [4][7][8][11][12]

Odor Unpleasant, garlic-like [7][8]

Density 0.831 g/mL at 25 °C [9][10][11][13]

Boiling Point 284-291 °C at 50 mmHg [4][9][10][11][13]

Flash Point 147 °C (296.6 °F) - closed cup [10]

Water Solubility Immiscible [5][8][13]

Refractive Index n20/D 1.468 (lit.) [10][13]

Toxicological Data
The toxicity of trioctylphosphine has been evaluated through various studies, with the

following data being reported:

Test Species Route Value Source

LD50 Rat Oral 5600 mg/kg [5][6][9]

LD50 Rabbit Dermal
5800 - 6600

mg/kg
[5][6][9]

Experimental Protocols
The safety classifications of trioctylphosphine are based on standardized experimental

protocols. Below are summaries of the methodologies for key toxicological assessments.
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OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This test is designed to assess the potential of a substance to cause irreversible skin damage.

[12][13][14][15][16]

Animal Model: The albino rabbit is the preferred species for this test.[12]

Test Substance Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) is

applied to a small area of the animal's skin (approximately 6 cm²).[12] An untreated area of

skin serves as a control.

Exposure Duration: The substance is left in contact with the skin for up to 4 hours.[12][14]

Observation: After the exposure period, the substance is removed, and the skin is observed

for signs of erythema (redness) and edema (swelling) for up to 14 days.[12][14]

Classification: If corrosive effects are observed, the test is terminated.[14] If irritation persists

to the end of the 14-day observation period, the substance is classified as an irritant.[12] The

severity and reversibility of the skin reactions determine the final classification.

Acute Oral Toxicity (LD50) Testing
The LD50 (Lethal Dose, 50%) test determines the single dose of a substance that is expected

to cause death in 50% of a test animal population.[17][18]

Animal Model: Rodents, such as rats or mice, are commonly used.[17][18] Animals are

typically fasted before the administration of the test substance.[18][19]

Dose Administration: The substance is administered orally, usually via gavage, in graduated

doses to several groups of animals.[17]

Observation Period: Animals are observed for a period of at least 14 days for signs of toxicity

and mortality.[17][18]

Data Analysis: The LD50 value is statistically derived from the dose-response data,

representing the dose at which 50% of the animals in a group are expected to die.[17]
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First-Aid Measures
In the event of exposure to trioctylphosphine, immediate and appropriate first-aid measures

are critical. The following workflow diagram outlines the recommended procedures.

Exposure Event

Immediate Actions

Medical Attention

Exposure to
Trioctylphosphine

Inhalation:
Move to fresh air.

If inhaled

Skin Contact:
Remove contaminated clothing.

Rinse with water/shower.

If on skin

Eye Contact:
Rinse cautiously with water

for several minutes.

If in eyes

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

If swallowed

Seek Immediate
Medical Advice/Attention

Show Safety Data Sheet
to the doctor.
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First-Aid Workflow for Trioctylphosphine Exposure.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

trioctylphosphine.

Handling: Use in a well-ventilated area or under a chemical fume hood.[4][5] Avoid contact

with skin, eyes, and clothing.[2][4] Do not breathe vapors or mist.[2] Wear appropriate

personal protective equipment (PPE).[2][3][4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][4]

Store locked up and away from incompatible materials such as oxidizing agents and air, as it

is air-sensitive.[2][3][5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

trioctylphosphine:

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN 166 or

NIOSH standards.[2][3][4]

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene or nitrile rubber) and

protective clothing to prevent skin contact.[2][8]

Respiratory Protection: If inhalation of vapors or mists is possible, use a NIOSH-approved

respirator with an organic vapor cartridge.[2][20][21][22]

This guide is intended to supplement, not replace, the information provided in the official Safety

Data Sheet from the manufacturer. Always refer to the specific SDS for the product you are

using for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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